Cas no 692290-41-8 ((4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid)
(4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid
- 2-[4-(5-bromofuran-2-amido)phenyl]acetic acid
- 2-[4-(5-bromofuran-2-amido)phenyl]aceticacid
- 2-(4-[(5-Bromofuran-2-)amido]phenyl)acetic acid
- 2-(4-(5-Bromofuran-2-amido)phenyl)acetic acid
- Z224199840
- SR-01000263471-1
- STK276710
- 102-632-3
- AKOS000105250
- 2-{4-[(5-bromofuran-2-)amido]phenyl}acetic acid
- G20027
- 2-[4-[(5-bromofuran-2-carbonyl)amino]phenyl]acetic Acid
- SCB29041
- EN300-43802
- CS-0249530
- SR-01000263471
- 692290-41-8
- [4-(5-BROMOFURAN-2-AMIDO)PHENYL]ACETIC ACID
-
- Inchi: 1S/C13H10BrNO4/c14-11-6-5-10(19-11)13(18)15-9-3-1-8(2-4-9)7-12(16)17/h1-6H,7H2,(H,15,18)(H,16,17)
- InChI Key: GQNZKOPOHUCJOB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(NC2C=CC(=CC=2)CC(=O)O)=O)O1
Computed Properties
- Exact Mass: 322.97932Da
- Monoisotopic Mass: 322.97932Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Melting Point: 199-201 °C
- Boiling Point: 394.6±42.0 °C at 760 mmHg
- Flash Point: 192.5±27.9 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
(4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM429190-250mg |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95%+ | 250mg |
$115 | 2024-07-24 | |
| Chemenu | CM429190-500mg |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95%+ | 500mg |
$193 | 2024-07-24 | |
| Chemenu | CM429190-1g |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95%+ | 1g |
$266 | 2024-07-24 | |
| Enamine | EN300-43802-0.05g |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95.0% | 0.05g |
$52.0 | 2025-02-19 | |
| Enamine | EN300-43802-0.1g |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95.0% | 0.1g |
$78.0 | 2025-02-19 | |
| Enamine | EN300-43802-0.25g |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95.0% | 0.25g |
$111.0 | 2025-02-19 | |
| Enamine | EN300-43802-0.5g |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95.0% | 0.5g |
$175.0 | 2025-02-19 | |
| Enamine | EN300-43802-1.0g |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95.0% | 1.0g |
$225.0 | 2025-02-19 | |
| Enamine | EN300-43802-2.5g |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95.0% | 2.5g |
$440.0 | 2025-02-19 | |
| Enamine | EN300-43802-5.0g |
2-[4-(5-bromofuran-2-amido)phenyl]acetic acid |
692290-41-8 | 95.0% | 5.0g |
$650.0 | 2025-02-19 |
(4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on (4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid
Comprehensive Overview of (4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid (CAS No. 692290-41-8)
(4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid (CAS No. 692290-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan and phenylacetic acid moieties, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), which may contribute to the design of novel therapeutic agents targeting inflammation and metabolic disorders.
The molecular structure of (4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid features a 5-bromofuran-2-yl group linked to a phenylacetic acid backbone via a carbonylamino bridge. This configuration enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of small-molecule inhibitors, which are crucial for modulating enzyme activity in diseases like diabetes and autoimmune conditions. The presence of the bromine atom further increases its utility in cross-coupling reactions, a hot topic in modern organic synthesis.
In the context of current research trends, 692290-41-8 is often discussed alongside AI-driven drug discovery and green chemistry. With the rise of computational tools like molecular docking and QSAR modeling, this compound's potential is being explored virtually before lab synthesis, reducing time and costs. Environmental concerns have also led to innovations in solvent-free reactions and catalytic processes, where (4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid serves as a model substrate for sustainable methodologies.
From a commercial perspective, the demand for high-purity intermediates like 692290-41-8 is growing, driven by the pharmaceutical industry's need for precision medicine and personalized therapies. Analytical techniques such as HPLC and LC-MS are essential for quality control, ensuring compliance with stringent regulatory standards. FAQs from researchers often focus on its synthetic routes, stability under various conditions, and scalability—key factors for industrial adoption.
Looking ahead, (4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid exemplifies the convergence of traditional organic chemistry with cutting-edge technologies. Its versatility aligns with global efforts to address drug resistance and chronic diseases, positioning it as a compound of enduring relevance in both academic and industrial settings.
692290-41-8 ((4-{[(5-bromofuran-2-yl)carbonyl]amino}phenyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)